1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE

• IUPAC Name: 1-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-3-naphthalen-2-ylsulfonylpropan-1-one
• InChI: InChI=1S/C24H24Cl2N2O3S/c25-22-8-5-18(15-23(22)26)17-27-10-12-28(13-11-27)24(29)9-14-32(30,31)21-7-6-19-3-1-2-4-20(19)16-21/h1-8,15-16H,9-14,17H2
• InChI Key: SAFRMPFCQBHNME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)CCS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H24Cl2N2O3S
• Molecular Weight: 491.4 g/mol

Description

1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE is a complex organic compound that features a piperazine ring substituted with a 3,4-dichlorobenzyl group and a 3-(2-naphthylsulfonyl)propanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE typically involves multiple steps:

Formation of the piperazine core: The piperazine ring can be synthesized through the cyclization of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of the 3,4-dichlorobenzyl group: This step involves the nucleophilic substitution reaction where the piperazine nitrogen attacks the 3,4-dichlorobenzyl chloride in the presence of a base like sodium hydride.

Attachment of the 3-(2-naphthylsulfonyl)propanoyl group: This step can be achieved through an acylation reaction using 3-(2-naphthylsulfonyl)propanoic acid chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can reduce the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and naphthyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride or other strong bases in aprotic solvents.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new drugs, particularly those targeting neurological or inflammatory pathways.

Materials Science: The compound could be used in the synthesis of novel polymers or as a building block for advanced materials with specific electronic or optical properties.

Biological Research: It can be used as a probe to study various biological processes, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The presence of the dichlorobenzyl and naphthylsulfonyl groups suggests potential interactions with hydrophobic pockets in proteins, while the piperazine ring could facilitate binding through hydrogen bonding or ionic interactions.

Comparison with Similar Compounds

Similar Compounds

1-(3,4-dichlorobenzyl)-4-[3-(2-naphthylsulfonyl)propanoyl]piperidine: Similar structure but with a piperidine ring instead of piperazine.

1-(3,4-dichlorobenzyl)-4-[3-(2-naphthylsulfonyl)propanoyl]morpholine: Similar structure but with a morpholine ring instead of piperazine.

Uniqueness

1-[4-(3,4-DICHLOROBENZYL)PIPERAZINO]-3-(2-NAPHTHYLSULFONYL)-1-PROPANONE is unique due to the combination of its substituents and the piperazine ring, which may confer specific biological activity and chemical reactivity not observed in its analogs. The presence of both the dichlorobenzyl and naphthylsulfonyl groups provides a unique steric and electronic environment that can influence its interactions with molecular targets.